Cas no 895459-49-1 (2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 895459-49-1
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 6085793
• PubChem ID: 7254563
• Update Time: 2025-10-29

2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• Acetamide, 2-[(4-methylphenyl)thio]-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• SR-01000021418-1
• AKOS024657966
• N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide
• 895459-49-1
• F2537-0207
• SR-01000021418
• 2-(4-methylphenyl)sulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• 2-[(4-methylphenyl)sulfanyl]-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C15H13N3O2S2/c1-10-4-6-11(7-5-10)22-9-13(19)16-15-18-17-14(20-15)12-3-2-8-21-12/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key： QOAOYJOJDKIRAF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 331.04491901g/mol
• Monoisotopic Mass: 331.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 10.54±0.70(Predicted)

Additional information on 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide

Comprehensive Overview of 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 895459-49-1)

The compound 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 895459-49-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole core and thiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide has surged, driven by advancements in drug discovery and material science. The oxadiazole ring, a key component of this molecule, is known for its stability and versatility, often employed in the design of antimicrobial, anti-inflammatory, and anticancer agents. Meanwhile, the thiophene group contributes to enhanced electronic properties, making it valuable in optoelectronic applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide?" The synthesis typically involves multi-step reactions, starting with the formation of the 1,3,4-oxadiazole ring followed by functionalization with the 4-methylphenylsulfanyl and thiophen-2-yl groups. Researchers often optimize these steps to improve yield and purity, as discussed in recent peer-reviewed journals.

Another hot topic is the biological activity of CAS No. 895459-49-1. Preliminary studies suggest that derivatives of this compound exhibit moderate to strong inhibitory effects on specific enzymes, sparking interest in its potential therapeutic applications. For instance, its acetamide functionality may play a role in hydrogen bonding interactions with protein targets, a feature highly sought after in medicinal chemistry.

From a commercial perspective, 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide is often categorized as a high-value intermediate in fine chemical synthesis. Suppliers and manufacturers emphasize its role in producing more complex molecules for niche markets. The compound’s CAS registry number (895459-49-1) is critical for regulatory compliance and patent documentation, ensuring traceability in global trade.

Environmental and safety considerations are also trending in discussions about this compound. While not classified as hazardous, proper handling protocols are recommended due to its organic nature. Researchers frequently search for "material safety data sheets (MSDS) for CAS 895459-49-1" to ensure safe laboratory practices. Its biodegradability and ecotoxicological profile remain under investigation, aligning with the growing emphasis on green chemistry.

In summary, 2-(4-methylphenyl)sulfanyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylacetamide represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional diversity continue to inspire innovations across multiple industries, from pharmaceuticals to advanced materials. As research progresses, this compound is poised to play an even more prominent role in addressing contemporary scientific challenges.